Cas no 75279-86-6 (2-Acetyl-3-oxo-3-phenylpropanenitrile)

• Product Name: 2-Acetyl-3-oxo-3-phenylpropanenitrile
• CAS No: 75279-86-6
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 539822
• Update Time: 2023-08-03

2-Acetyl-3-oxo-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-acetyl-b-oxo-
• 2-acetyl-3-oxo-3-phenylpropanenitrile
• 1-Phenyl-2-cyanobutane-1,3-dione
• 2-Acetyl-3-oxo-3-phenylpropanenitrile

• Inchi： 1S/C11H9NO2/c1-8(13)10(7-12)11(14)9-5-3-2-4-6-9/h2-6,10H,1H3
• InChI Key： LSKVDYCHNRWKFI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C#N)C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 57.9